7-Fluoro-2-methoxyquinoxaline

• Molecular Formula: C9H7FN2O
• Molecular Weight: 178.16 g/mol
• IUPAC Name: 7-fluoro-2-methoxyquinoxaline
• InChI: InChI=1S/C9H7FN2O/c1-13-9-5-11-7-3-2-6(10)4-8(7)12-9/h2-5H,1H3
• InChI Key: LAAXYWACTHCCTA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN=C2C=CC(=CC2=N1)F

Description

7-Fluoro-2-methoxyquinoxaline is a useful research compound. Its molecular formula is C9H7FN2O and its molecular weight is 178.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-7-fluoroquinoxaline (0.1 g, 0.54 mmol) in methanol (15 ml) was added sodium methoxide (0.29 g, 0.54 mmol) at room temperature under nitrogen atmosphere. The reaction mass was heated at reflux for 3 h. The solvent was evaporated under reduced pressure and the residue was diluted with DCM and washed with water. The organic layer was dried over anhydrous sodium sulfate, filtered and evaporated to get crude compound 7-fluoro-2-methoxyquinoxaline (0.09 g, 88% yield) as white solid. 1H NMR (400 MHz, CDCl3): δ ppm 8.41 (s, 1H), 8.01-7.98 (d, J=12 Hz, 1H), 7.49-7.46 (d, J=12 Hz, 2H), 7.34-7.3 (m, 1H), 4.09-4 (s, 3H); 19F NMR: δ ppm −108.99 (1F).